Cas no 2229540-34-3 (3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine
• CAS No: 2229540-34-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5810928
• PubChem ID: 165766067
• Update Time: 2025-05-23

3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine
• EN300-1785561
• 2229540-34-3

• Inchi： 1S/C13H21NO/c1-10-6-5-7-11(12(10)15-4)13(2,3)8-9-14/h5-7H,8-9,14H2,1-4H3
• InChI Key： QDDOLCPNPZOERH-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1C(C)(C)CCN

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine

Introduction to 3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine (CAS No. 2229540-34-3)

3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine, identified by the CAS number 2229540-34-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic structure combined with an amine functional group, has garnered attention due to its potential biological activity and its utility as a building block in the synthesis of more intricate pharmacophores. The presence of both methoxy and methyl substituents on the aromatic ring, along with the specific configuration of the butan-1-amine side chain, contributes to its unique chemical properties and reactivity patterns.

The structural framework of 3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine positions it as a valuable intermediate in the development of novel therapeutic agents. The aromatic ring, with its electron-donating methoxy group at the 2-position and an electron-withdrawing methyl group at the 3-position, creates a delicate balance of electronic effects that can influence both the solubility and binding affinity of the molecule. This balance is further modulated by the amine functionality, which serves as a hydrogen bond acceptor and can participate in multiple interactions with biological targets.

In recent years, there has been growing interest in leveraging such structurally diverse compounds for their potential applications in drug discovery. The combination of aromatic heterocycles and aliphatic amines has been explored extensively, yielding molecules with enhanced pharmacological profiles. For instance, derivatives of this class have shown promise in modulating enzyme activity and receptor binding, making them attractive candidates for further investigation.

One of the most compelling aspects of 3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine is its versatility as a synthetic precursor. The aromatic ring can undergo various transformations, including halogenation, nitration, and sulfonylation, while the amine group can be alkylated or acylated to introduce additional functional moieties. This flexibility allows chemists to tailor the molecule's properties for specific biological targets, thereby facilitating the design of highly customized therapeutic agents.

The compound's relevance is further underscored by its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs may exhibit activity against a range of diseases, including neurological disorders and inflammatory conditions. By serving as a scaffold for structure-based drug design, 3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine offers a pathway to discover novel treatments that could improve patient outcomes.

From a computational chemistry perspective, the optimization of such compounds often involves sophisticated molecular modeling techniques to predict their binding modes and affinity for biological targets. The integration of quantum mechanical calculations with molecular dynamics simulations has enabled researchers to gain deeper insights into how these molecules interact with their intended receptors. This approach not only accelerates the drug discovery process but also enhances our understanding of structure-activity relationships.

The synthesis of 3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine presents its own set of challenges, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct key intermediates efficiently. These techniques are essential for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

As our understanding of disease mechanisms continues to evolve, so too does our capacity to develop targeted therapies. Compounds like 3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine exemplify how structural diversity can be harnessed to create innovative solutions in medicine. By exploring their pharmacological potential, researchers are paving the way for new treatments that could address some of today's most pressing health challenges.

The future directions for research involving this compound are promising. Investigating its interactions with biological targets at a molecular level will provide critical data for optimizing its therapeutic efficacy. Additionally, exploring its potential in combination therapies may uncover synergistic effects that enhance treatment outcomes. As synthetic methodologies advance, so too will our ability to modify and improve upon this scaffold, ensuring its continued relevance in pharmaceutical development.

In conclusion,3-(2-methoxy-3-methylphenyl)-3-methylbutan-1-amine (CAS No. 2229540-34-3) represents a significant advancement in medicinal chemistry. Its unique structural features and synthetic versatility make it an invaluable asset in the quest for novel therapeutics. By leveraging cutting-edge research techniques and embracing innovative approaches to drug design,this compound holds great promise for improving human health worldwide.